Cas no 116757-25-6 (1H-Indole-2-carboxylic acid, 3-(phenylthio)-)

• Product Name: 1H-Indole-2-carboxylic acid, 3-(phenylthio)-
• CAS No: 116757-25-6
• MF: C₁₅H₁₁NO₂S
• MW: 269.318342447281
• CID: 1206297
• PubChem ID: 14955090
• Update Time: 2025-04-20

1H-Indole-2-carboxylic acid, 3-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 3-(phenylthio)-
• 3-(phenylthio)-1H-Indole-2-carboxylic acid
• 3-(PHENYLSULFANYL)-1H-INDOLE-2-CARBOXYLIC ACID
• AKOS004912280
• DA-15107
• 3-phenylsulfanyl-1H-indole-2-carboxylic acid
• SCHEMBL8938463
• 116757-25-6
• ALBB-020096

• Inchi： 1S/C15H11NO2S/c17-15(18)13-14(19-10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-13/h1-9,16H,(H,17,18)
• InChI Key： AAPOQBAUHGNFJE-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1=C(C(=O)O)NC2C=CC=CC=21

Computed Properties

• Exact Mass: 269.05113
• Monoisotopic Mass: 269.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 53.09